Cas no 1491980-80-3 (2-(1-methyl-1H-1,2,4-triazol-5-yl)butanoic acid)

• Product Name: 2-(1-methyl-1H-1,2,4-triazol-5-yl)butanoic acid
• CAS No: 1491980-80-3
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6204839
• PubChem ID: 112489617
• Update Time: 2025-07-01

2-(1-methyl-1H-1,2,4-triazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,4-triazol-5-yl)butanoic acid
• 2-(1-Methyl-1H-1,2,4-triazol-5-yl)butanoicacid
• 1491980-80-3
• EN300-1138631

• Inchi： 1S/C7H11N3O2/c1-3-5(7(11)12)6-8-4-9-10(6)2/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： YIVRXQQCUZOOSA-UHFFFAOYSA-N
• SMILES： OC(C(C1=NC=NN1C)CC)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(1-methyl-1H-1,2,4-triazol-5-yl)butanoic acid

Introduction to 2-(1-methyl-1H-1,2,4-triazol-5-yl)butanoic acid (CAS No. 1491980-80-3)

2-(1-methyl-1H-1,2,4-triazol-5-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1491980-80-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a 1-methyl-1H-1,2,4-triazol-5-yl moiety and a butanoic acid backbone imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The 1-methyl-1H-1,2,4-triazole ring is a well-studied heterocyclic system known for its stability and biological activity. This motif has been incorporated into various pharmacophores due to its ability to interact with biological targets such as enzymes and receptors. In particular, the 5-substituted triazole derivatives have shown promise in modulating inflammatory pathways, making them relevant in the development of anti-inflammatory agents. The butanoic acid moiety further enhances the compound's versatility by providing a carboxylic acid functional group, which can be easily modified for various pharmacological applications.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of 2-(1-methyl-1H-1,2,4-triazol-5-yl)butanoic acid's interactions with biological targets. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in metabolic pathways. For instance, preliminary docking studies suggest potential binding affinity with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. These findings align with the growing interest in designing molecules that can modulate these pathways without significant side effects.

The synthesis of 2-(1-methyl-1H-1,2,4-triazol-5-yl)butanoic acid represents a significant achievement in organic chemistry. The introduction of the triazole ring into a butanoic acid framework requires precise synthetic strategies to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have been instrumental in optimizing the synthetic route. These techniques not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets pharmaceutical-grade standards.

In the realm of drug discovery, 2-(1-methyl-1H-1,2,4-triazol-5-yl)butanoic acid has been explored as a precursor for more complex derivatives. Researchers have leveraged its structural flexibility to develop analogs with enhanced pharmacological properties. For example, modifications at the carboxylic acid group can yield esters or amides that exhibit improved solubility or bioavailability. Similarly, variations around the triazole ring can alter electronic properties and binding interactions with biological targets.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural motifs make it an attractive candidate for material science research, particularly in the development of novel polymers and coordination complexes. The ability to incorporate functional groups such as carboxylic acids into organic frameworks opens up possibilities for creating materials with tailored properties. For instance, coordination complexes formed with metal ions could exhibit catalytic activity or serve as sensors for environmental pollutants.

Ethical considerations are paramount when evaluating new chemical entities like 2-(1-methyl-1H-1,2,4-triazol-5-yl)butanoic acid. Rigorous toxicological studies are essential to assess potential risks associated with its use in pharmaceutical formulations. Current research emphasizes the importance of green chemistry principles in drug development, advocating for sustainable synthetic routes that minimize environmental impact. This approach aligns with global efforts to promote responsible chemical stewardship.

The future of 2-(1-methyl-1H-1,2,4-triazol-5-yl)butanoic acid lies in its integration into innovative therapeutic strategies. Ongoing clinical trials are exploring novel drug combinations that incorporate triazole derivatives as key components. These trials aim to address unmet medical needs by targeting complex diseases through multi-modal therapeutic approaches. The compound's versatility makes it a promising candidate for such interdisciplinary research initiatives.

In conclusion,2-(1-methyl-H-pyrazole)-3-carboxylic acid, CAS No.: 1491980803, stands out as a versatile and innovative compound with significant potential across multiple scientific disciplines. Its unique structural features and biological activity make it a valuable asset in pharmaceutical research and development efforts aimed at addressing critical health challenges worldwide.